N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3N3O2/c1-10-3-8-14-22-11(2)15(17(26)24(14)9-10)23-16(25)12-4-6-13(7-5-12)18(19,20)21/h3-9H,1-2H3,(H,23,25)
• InChI Key: BKZPQIYDALEKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)C3=CC=C(C=C3)C(F)(F)F)C)C=C1
• Molecular Formula: C18H14F3N3O2
• Molecular Weight: 361.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a simple synthesis of (4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates from dimethyl acetone-1,3-dicarboxylate via 2-amino-4-(2-methoxy-oxoethyl)thiazole-5-carboxylate has been described.

Scientific Research Applications

KCNQ2/Q3 Potassium Channel Openers for Epilepsy Treatment

A series of N-pyridyl and pyrimidine benzamides, closely related to the chemical structure of interest, were identified as potent KCNQ2/Q3 potassium channel openers, showing promise in animal models of epilepsy and pain. These compounds were explored for their potential in treating epilepsy, highlighting the significance of this class of molecules in neurological research. The structure-activity relationship studies led to the identification of compounds with selective activity for KCNQ2/Q3 channels, underlining the therapeutic potential of such molecules in epilepsy management (Amato et al., 2011).

Antimicrobial and Insecticidal Applications

The synthesis of pyrimidine-linked pyrazole heterocyclics, including compounds structurally related to the one , has been investigated for their insecticidal and antimicrobial potential. These compounds were evaluated against specific insects and microorganisms, showcasing their potential in pest control and infection management. This research emphasizes the broader applications of pyrimidine derivatives in developing new agents for biological control and antimicrobial therapy (Deohate & Palaspagar, 2020).

Anticancer Drug Development

The compound N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, which shares a similar pyrimidine core with the chemical of interest, has been identified as a potent histone deacetylase (HDAC) inhibitor. This compound exhibits selective inhibition of HDACs 1-3 and 11, showcasing significant anticancer activity in vitro and in vivo. Its development underlines the potential of pyrimidine derivatives in oncology, especially in designing new anticancer drugs (Zhou et al., 2008).

Antimalarial Activity

Research into novel pyrido[1,2-a]pyrimidin-4-ones, structurally akin to the compound , demonstrated moderate antimalarial activity against the chloroquine-sensitive Pf 3D7 strain of Plasmodium falciparum. This work illustrates the potential of pyrimidine derivatives in the development of new antimalarial agents, offering a basis for the synthesis of more potent derivatives for combating malaria (Mane et al., 2014).